![molecular formula C13H18N2O4S B5751014 [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide](/img/structure/B5751014.png)
[2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide
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Overview
Description
[2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide, also known as MPSF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science. MPSF is a sulfonamide derivative that contains a formamide functional group and a piperidine ring.
Mechanism of Action
The mechanism of action of [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide is not fully understood. However, it is believed to inhibit enzyme activity by binding to the active site of the enzyme. [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide has been shown to exhibit competitive inhibition against carbonic anhydrase, which is an enzyme that plays a crucial role in the regulation of acid-base balance in the body.
Biochemical and physiological effects:
[2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide has also been shown to exhibit antibacterial activity against various strains of bacteria, including Helicobacter pylori.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide in lab experiments is its potent inhibitory activity against enzymes. This makes it a useful tool for studying enzyme kinetics and inhibition. However, one of the limitations of using [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide is its potential toxicity. It is important to use appropriate safety measures when handling [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide in the lab.
Future Directions
There are several future directions for the study of [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide. One potential direction is to further investigate its potential as an anti-cancer agent. Another direction is to study its potential as an antibacterial agent. Additionally, the synthesis of new derivatives of [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide could lead to the discovery of compounds with even greater inhibitory activity against enzymes.
Synthesis Methods
[2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide can be synthesized through a multistep reaction starting from 2-methoxy-4-nitrobenzenesulfonyl chloride. The reaction involves the reduction of the nitro group to an amino group, followed by the formation of the piperidine ring through a cyclization reaction. The final step involves the formation of the formamide functional group through the reaction of the amine group with formic acid.
Scientific Research Applications
[2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase and urease. [2-methoxy-4-(1-piperidinylsulfonyl)phenyl]formamide has also been studied for its potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-(2-methoxy-4-piperidin-1-ylsulfonylphenyl)formamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4S/c1-19-13-9-11(5-6-12(13)14-10-16)20(17,18)15-7-3-2-4-8-15/h5-6,9-10H,2-4,7-8H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBGCRFGIRKIOQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)NC=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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